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5,6-Dihydroabiraterone Acetate 5,6-Dihydroabiraterone Acetate
Brand Name: Vulcanchem
CAS No.: 219843-76-2
VCID: VC0109687
InChI: InChI=1S/C26H35NO2/c1-17(28)29-20-10-12-25(2)19(15-20)6-7-21-23-9-8-22(18-5-4-14-27-16-18)26(23,3)13-11-24(21)25/h4-5,8,14,16,19-21,23-24H,6-7,9-13,15H2,1-3H3/t19-,20-,21-,23-,24-,25-,26+/m0/s1
SMILES: CC(=O)OC1CCC2(C(C1)CCC3C2CCC4(C3CC=C4C5=CN=CC=C5)C)C
Molecular Formula: C26H35NO2
Molecular Weight: 393.571

5,6-Dihydroabiraterone Acetate

CAS No.: 219843-76-2

Reference Standards

VCID: VC0109687

Molecular Formula: C26H35NO2

Molecular Weight: 393.571

5,6-Dihydroabiraterone Acetate - 219843-76-2

CAS No. 219843-76-2
Product Name 5,6-Dihydroabiraterone Acetate
Molecular Formula C26H35NO2
Molecular Weight 393.571
IUPAC Name [(3S,5S,8R,9S,10S,13S,14S)-10,13-dimethyl-17-pyridin-3-yl-2,3,4,5,6,7,8,9,11,12,14,15-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
Standard InChI InChI=1S/C26H35NO2/c1-17(28)29-20-10-12-25(2)19(15-20)6-7-21-23-9-8-22(18-5-4-14-27-16-18)26(23,3)13-11-24(21)25/h4-5,8,14,16,19-21,23-24H,6-7,9-13,15H2,1-3H3/t19-,20-,21-,23-,24-,25-,26+/m0/s1
Standard InChIKey HEZPFKLQXRMCLZ-MPSOBFSRSA-N
SMILES CC(=O)OC1CCC2(C(C1)CCC3C2CCC4(C3CC=C4C5=CN=CC=C5)C)C
Synonyms 17-(3-pyridinyl)-(3β,5α)-Androst-16-en-3-ol, Acetate (Ester)
PubChem Compound 78358404
Last Modified Nov 11 2021
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